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Cat. No.: B11929946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homoembelin (2,5-dihydroxy-3-undecyl-1,4-benzoquinone), a naturally occurring

benzoquinone derived from the berries of Embelia ribes, has garnered significant scientific

interest due to its diverse pharmacological activities. Traditionally used in Ayurvedic medicine,

modern research has begun to elucidate the molecular mechanisms underlying its therapeutic

potential. This technical guide provides an in-depth overview of the biological activities of

homoembelin, with a focus on its anticancer, antimicrobial, and antioxidant properties.

Detailed experimental protocols for key biological assays are provided, along with a summary

of quantitative data and visualizations of relevant signaling pathways to facilitate further

research and drug development efforts.

Anticancer Activity
Homoembelin has demonstrated potent cytotoxic effects against a variety of cancer cell lines.

Its anticancer activity is attributed to its ability to modulate multiple signaling pathways involved

in cell proliferation, apoptosis, and metastasis.

Quantitative Anticancer Activity Data
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

homoembelin against various cancer cell lines.
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Cancer Type Cell Line IC50 (µM) Reference

Breast Cancer MCF-7 80 µg/ml [1][2][3]

Prostate Cancer PC3 13.6 [4]

Du145 21.3 [4]

Colon Cancer HCT-116 29 [5]

Pancreatic Cancer MIAPaCa-2 >50 [5]

Glioblastoma U87MG 23.6

Key Signaling Pathways in Anticancer Activity
1.2.1. Inhibition of XIAP Signaling Pathway

Homoembelin is a known inhibitor of the X-linked inhibitor of apoptosis protein (XIAP). By

binding to XIAP, it disrupts its ability to inhibit caspases, thereby promoting apoptosis in cancer

cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://science.rsu.lv/en/publications/isolation-of-embelin-from-embelia-ribes-and-evaluation-of-its-ant/
https://www.semanticscholar.org/paper/Isolation-of-embelin-from-and-evaluation-of-its-in-Kaur-Hallan/6acc39dba69e92a2bc055f988959a8cd7e504c93
https://www.researchgate.net/publication/283495728_Isolation_of_embelin_from_Embelia_ribes_and_evaluation_of_its_anti-cancer_potential_in_breast_cancer
https://www.mdpi.com/1420-3049/27/22/7912
https://www.mdpi.com/1420-3049/27/22/7912
https://pmc.ncbi.nlm.nih.gov/articles/PMC9505931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9505931/
https://www.benchchem.com/product/b11929946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homoembelin XIAP
Inhibits

Caspases
Inhibits

Apoptosis
Induces

Inflammatory Stimuli (e.g., TNF-α)

TNF-α

IKK Complex

IκBα-p65/p50

Phosphorylates IκBα

p65/p50

IκBα degradation

Nucleus

Translocation

Gene Transcription
(Proliferation, Anti-apoptosis)

Activates

Homoembelin

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seed cells in a 96-well plate
(e.g., 5x10^3 cells/well)

2. Incubate for 24 hours (37°C, 5% CO2)

3. Treat cells with various concentrations
of Homoembelin

4. Incubate for 24-72 hours

5. Add MTT solution (e.g., 20 µL of 5 mg/mL)
to each well

6. Incubate for 4 hours

7. Remove medium and add DMSO (e.g., 150 µL)
to dissolve formazan crystals

8. Read absorbance at 570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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